Cas no 87776-18-9 (2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-)

• Product Name: 2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
• CAS No: 87776-18-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 652449
• PubChem ID: 11745070
• Update Time: 2025-04-19

2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4-methyl-, 1,1-dimethylethyl ester, (E)-
• tert-butyl 4-methylpent-2-enoate
• tert-butyl (2E)-4-methyl-2-pentenoate
• SCHEMBL1879467
• (E)-4-methyl-pent-2-enoic acid tert-butyl ester
• 87776-18-9

• Inchi： 1S/C10H18O2/c1-8(2)6-7-9(11)12-10(3,4)5/h6-8H,1-5H3/b7-6+
• InChI Key： IWKSGRQWQFCGEM-VOTSOKGWSA-N
• SMILES： O(C(/C=C/C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų